
An In-Depth Technical Guide to Bis-acrylate-
PEG5: Structure, Properties, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis-acrylate-PEG5

Cat. No.: B1606738 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction: Bis-acrylate-PEG5, systematically named 2-[2-[2-[2-(2-prop-2-

enoyloxyethoxy)ethoxy]ethoxy]ethoxy]ethyl prop-2-enoate, is a homobifunctional crosslinker

belonging to the polyethylene glycol (PEG) diacrylate (PEGDA) family.[1] Its structure

comprises a central pentaethylene glycol (PEG5) core flanked by two reactive acrylate groups.

This unique architecture imparts a combination of hydrophilicity, biocompatibility, and reactivity,

making it a valuable tool in various biomedical and pharmaceutical research applications.

Primarily, Bis-acrylate-PEG5 serves as a versatile building block for the synthesis of hydrogels

and as a flexible linker in the design of Proteolysis Targeting Chimeras (PROTACs).[2][3][4]

This guide provides a comprehensive overview of its chemical structure, physicochemical

properties, synthesis, and key applications, complete with detailed experimental protocols and

visual workflows.

Chemical Structure and Physicochemical Properties
The chemical structure of Bis-acrylate-PEG5 is characterized by a flexible hydrophilic PEG

chain, which enhances solubility in aqueous media, and terminal acrylate functionalities that

are amenable to polymerization and conjugation reactions.

Table 1: Physicochemical Properties of Bis-acrylate-PEG5
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Property Value Source

Systematic (IUPAC) Name

2-[2-[2-[2-(2-prop-2-

enoyloxyethoxy)ethoxy]ethoxy]

ethoxy]ethyl prop-2-enoate

[1]

Common Synonyms
Poly(ethylene glycol) 5

diacrylate, PEG5-DA

CAS Number 59256-52-9 [1][4]

Molecular Formula C16H26O8 [1][4]

Molecular Weight 346.37 g/mol [1][4]

Elemental Analysis
C: 55.49%, H: 7.56%, O:

36.95%
[1]

Appearance

Colorless to pale yellow liquid

or low-melting solid (inferred

from similar compounds)

Purity
>97% (typical for analogous

compounds)
[1]

Solubility

Soluble in water and a wide

range of organic solvents such

as Dichloromethane (DCM),

Dimethylformamide (DMF),

and Dimethyl sulfoxide

(DMSO) (inferred from similar

PEG compounds).

logP (calculated) 0.710 [1]

Topological Polar Surface Area 89.52 Å² [1]

Storage Conditions

Store at -20°C, protected from

light and moisture to prevent

hydrolysis and polymerization.

[1]

Synthesis and Purification of Bis-acrylate-PEG5
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The synthesis of Bis-acrylate-PEG5 is typically achieved through the esterification of

pentaethylene glycol with acryloyl chloride in the presence of a non-nucleophilic base.

Experimental Protocol: Synthesis of Bis-acrylate-PEG5
Materials:

Pentaethylene glycol

Acryloyl chloride

Triethylamine (TEA)

Anhydrous Dichloromethane (DCM)

Anhydrous Magnesium Sulfate (MgSO4)

Silica gel for column chromatography

Ethyl acetate

Hexane

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve pentaethylene glycol (1 equivalent) and triethylamine (2.2 equivalents) in anhydrous

DCM.

Cool the reaction mixture to 0°C using an ice bath.

Slowly add acryloyl chloride (2.1 equivalents) dropwise to the stirred solution. Maintain the

temperature at 0°C during the addition to control the exothermic reaction.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

Combine the organic layers and wash with brine.

Dry the organic phase over anhydrous MgSO4, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexane as the eluent.

Collect the fractions containing the pure product and concentrate under reduced pressure to

yield Bis-acrylate-PEG5 as a clear oil.

Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass

spectrometry.

Applications of Bis-acrylate-PEG5
PROTAC Linker in Targeted Protein Degradation
Bis-acrylate-PEG5 is frequently employed as a flexible linker in the design and synthesis of

PROTACs. A PROTAC is a heterobifunctional molecule that recruits an E3 ubiquitin ligase to a

target protein of interest (POI), leading to the ubiquitination and subsequent degradation of the

POI by the proteasome. The PEG linker in a PROTAC plays a crucial role in modulating the

molecule's solubility, cell permeability, and the spatial orientation of the two ligands for efficient

ternary complex formation.
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Prepare Precursor Solution:
Bis-acrylate-PEG5 in PBS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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